3-(4-Benzoylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione

• IUPAC Name: 3-(4-benzoylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H20N4O5/c26-19-14-18(21(28)24(19)16-6-8-17(9-7-16)25(29)30)22-10-12-23(13-11-22)20(27)15-4-2-1-3-5-15/h1-9,18H,10-14H2
• InChI Key: RBPHXNPVMSXPBP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)C4=CC=CC=C4
• Molecular Formula: C21H20N4O5
• Molecular Weight: 408.4 g/mol

Description

3-(4-Benzoylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a pyrrolidine-2,5-dione core, substituted with a 4-nitrophenyl group and a 4-benzoylpiperazin-1-yl moiety, which contribute to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Benzoylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrrolidine-2,5-dione Core: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

Introduction of the 4-Nitrophenyl Group: This step often involves nitration reactions, where a nitro group is introduced to the phenyl ring.

Attachment of the 4-Benzoylpiperazin-1-yl Moiety: This can be done through nucleophilic substitution reactions, where the piperazine ring is benzoylated and then attached to the pyrrolidine core.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, advanced purification techniques, and continuous monitoring of reaction parameters.

Chemical Reactions Analysis

Types of Reactions

3-(4-Benzoylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be further oxidized under strong oxidizing conditions.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The benzoylpiperazinyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide (NaOH).

Major Products

Oxidation: Formation of nitro derivatives or carboxylic acids.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted piperazine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or ligand in receptor studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism by which 3-(4-Benzoylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione exerts its effects is often related to its interaction with specific molecular targets. For instance, it may bind to certain receptors or enzymes, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-(4-Benzylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione: Similar structure but with a benzyl group instead of a benzoyl group.

3-(4-Benzoylpiperazin-1-yl)-1-(4-aminophenyl)pyrrolidine-2,5-dione: Similar structure but with an amino group instead of a nitro group.

Uniqueness

3-(4-Benzoylpiperazin-1-yl)-1-(4-nitrophenyl)pyrrolidine-2,5-dione is unique due to the combination of its benzoylpiperazinyl and nitrophenyl groups, which confer distinct chemical properties and potential applications. This uniqueness makes it a valuable compound for research and development in various scientific disciplines.